Cas no 83800-95-7 (2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 83800-95-7
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 989052
• PubChem ID: 292556
• Update Time: 2025-08-04

2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

•  
• 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one
• NSC158383
• 2-(2,5-dimethylphenyl)-2,3-dihydro-4(1H)-quinazolinone
• DTXSID10303453
• MLS000756289
• NCI60_001162
• EN300-18180798
• AKOS001279057
• AKOS016872602
• 4(1H)-Quinazolinone,5-dimethylphenyl)-2,3-dihydro-
• SMR000528664
• 4(1H)-Quinazolinone, 2-(2,5-dimethylphenyl)-2,3-dihydro-
• CHEMBL1611670
• 83800-95-7
• 2-(2,5-Dimethylphenyl)-2,3-dihydro-4(1H)quinazolinone
• 2-(2,5-dimethylphenyl)-2,3-dihydroquinazolin-4(1h)-one
• NSC-158383
• Neuro_000092
• Z48978209
• 1,2-DIHYDRO-2-(2,5-XYLYL)-4(3H)-QUINAZOLINONE

• Inchi： 1S/C16H16N2O/c1-10-7-8-11(2)13(9-10)15-17-14-6-4-3-5-12(14)16(19)18-15/h3-9,15,17H,1-2H3,(H,18,19)
• InChI Key： YJPGBNWVIDVAHH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(C2C=C(C)C=CC=2C)N1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one

Introduction to 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 83800-95-7)

2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one, with the CAS number 83800-95-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroquinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective effects.

The molecular structure of 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one features a tetrahydroquinazoline core fused with a substituted phenyl ring. The presence of the dimethylphenyl group imparts additional stability and modulates the compound's interactions with biological targets. This structural feature is crucial for understanding its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antitumor properties, 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one has also shown promise in neurodegenerative diseases. Research conducted at the University of California revealed that this compound can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that it may have potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one has been extensively studied to evaluate its suitability for clinical development. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an orally administered drug.

Clinical trials are currently underway to assess the safety and efficacy of 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These results are encouraging and support further investigation in larger patient populations.

The synthesis of 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one has been optimized to improve yield and purity. Various synthetic routes have been explored to enhance the efficiency of the process. One common approach involves the condensation of 2-aminoacetophenone with 1-bromo-3-methylbenzene followed by cyclization under appropriate conditions. The resulting product is then hydrogenated to form the tetrahydroquinazoline derivative.

In conclusion, 2-(2,5-dimethylphenyl)-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 83800-95-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits.